2-Dodecyl-2-methylpropane-1,3-diol

• IUPAC Name: 2-dodecyl-2-methylpropane-1,3-diol
• InChI: InChI=1S/C16H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-16(2,14-17)15-18/h17-18H,3-15H2,1-2H3
• InChI Key: FFNGVBGKKHTWMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(C)(CO)CO
• Molecular Formula: C16H34O2
• DSSTOX Substance ID: DTXSID40539586
• Molecular Weight: 258.44 g/mol
• CAS No.: 13064-31-8

Description

2-Dodecyl-2-methylpropane-1,3-diol (CAS: Not explicitly provided in evidence) is a branched diol characterized by a central 2-methylpropane-1,3-diol backbone substituted with a dodecyl (C₁₂) alkyl chain. While direct data on this compound is absent in the provided evidence, its structure suggests applications in surfactants, lubricants, or polymer synthesis due to the hydrophobic dodecyl group and hydrophilic diol functionality. Similar compounds, such as 2,2-dimethylpropane-1,3-diol (neopentyl glycol) and brominated analogs, are widely used in industrial applications, providing a basis for inferring its properties and uses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Dodecyl-2-methylpropane-1,3-diol typically involves the reaction of dodecyl magnesium bromide with 2-methylpropane-1,3-diol. The reaction is carried out in an inert atmosphere, often using a solvent like tetrahydrofuran (THF) to facilitate the reaction. The reaction mixture is then quenched with water and the product is extracted using an organic solvent .

Industrial Production Methods

In industrial settings, the production of 2-Dodecyl-2-methylpropane-1,3-diol may involve more scalable methods such as continuous flow reactors. These reactors allow for better control over reaction conditions and can handle larger volumes of reactants, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Dodecyl-2-methylpropane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form alkanes.

Substitution: The hydroxyl groups can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) can be used to replace hydroxyl groups with chlorine atoms.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alkanes.

Substitution: Formation of alkyl halides.

Scientific Research Applications

2-Dodecyl-2-methylpropane-1,3-diol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of lipid interactions and membrane dynamics.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of surfactants and emulsifiers.

Mechanism of Action

The mechanism of action of 2-Dodecyl-2-methylpropane-1,3-diol involves its interaction with lipid membranes. The compound can insert itself into lipid bilayers, altering their fluidity and permeability. This can affect various cellular processes, including signal transduction and membrane transport .

Comparison with Similar Compounds

Solubility and Volatility

• 2-Methylpropane-1,3-diol : Exhibits high volatility, complicating recovery in migration studies due to low molecular weight .
• BMP : Low solubility in polar solvents due to brominated groups; restricted in products due to toxicity .
• Neopentyl glycol : High thermal stability; esterified with fatty acids for lubricants .
• Aromatic derivatives (e.g., compound 7 in ): Lower volatility but reduced solubility in non-polar solvents due to methoxyphenyl groups .

Spectroscopic Data

• NMR shifts vary significantly with solvent choice. For example, Serinol pyrrole (3a) showed consistent ^1H-NMR and ^13C-NMR data only when analyzed in the same solvent .